molecular formula C16H17N3O4S B2641887 (E)-N-(6-methoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-3-methylisoxazole-5-carboxamide CAS No. 946256-53-7

(E)-N-(6-methoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-3-methylisoxazole-5-carboxamide

Cat. No. B2641887
CAS RN: 946256-53-7
M. Wt: 347.39
InChI Key: RGHCFCMDIYYQFB-WUKNDPDISA-N
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Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The presence of the benzo[d]thiazol-2(3H)-ylidene group suggests that the compound may have interesting photophysical properties .


Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures have been shown to undergo a variety of reactions. For example, benzo[d]thiazol-2(3H)-one derivatives can participate in 1,3-dipolar cycloaddition reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its atoms and the nature of its functional groups. For example, the presence of methoxy groups could influence the compound’s solubility in organic solvents .

Scientific Research Applications

Synthesis and Biological Activity

  • Synthesis of Novel Heterocyclic Compounds : Research into benzothiazole derivatives and their applications in medicine, specifically targeting inflammatory conditions and potential analgesic effects. Abu‐Hashem et al. (2020) synthesized novel compounds derived from visnagenone and khellinone, showing significant COX-2 inhibition and potential as anti-inflammatory and analgesic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

  • Antibacterial and Antitumor Activity : Studies on benzothiazole derivatives also extend to antimicrobial and antitumor applications, showing how structural modifications can lead to compounds with significant biological activities. For instance, Ostapiuk et al. (2017) synthesized thiazole derivatives with notable antitumor effects (Ostapiuk, Frolov, & Matiychuk, 2017).

Chemical Synthesis and Material Science

  • Corrosion Inhibition : Benzothiazole derivatives have been studied for their corrosion inhibiting properties on metals, offering insights into their applications in material science and engineering. Hu et al. (2016) found that certain benzothiazole derivatives significantly inhibit steel corrosion, demonstrating the chemical's potential in industrial applications (Hu et al., 2016).

  • Organic Synthesis and Drug Discovery : Research into the synthesis of complex molecules for potential therapeutic applications highlights the role of benzothiazole and related derivatives in drug discovery. Durcik et al. (2020) explored the synthesis of hydroxy-substituted 2-aminobenzo[d]thiazole derivatives, emphasizing their value as building blocks in medicinal chemistry (Durcik et al., 2020).

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. Given the biological activity of similar compounds, it could be of interest in the development of new pharmaceuticals .

properties

IUPAC Name

N-[6-methoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-3-methyl-1,2-oxazole-5-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H17N3O4S/c1-10-8-13(23-18-10)15(20)17-16-19(6-7-21-2)12-5-4-11(22-3)9-14(12)24-16/h4-5,8-9H,6-7H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RGHCFCMDIYYQFB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NOC(=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)OC)CCOC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H17N3O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

347.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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